5-Amino-2-([1,3]oxazolo[4,5-c]pyridin-2-yl)phenol

• IUPAC Name: 5-amino-2-([1,3]oxazolo[4,5-c]pyridin-2-yl)phenol
• InChI: InChI=1S/C12H9N3O2/c13-7-1-2-8(10(16)5-7)12-15-9-6-14-4-3-11(9)17-12/h1-6,16H,13H2
• InChI Key: FKAPVCZPWYBUSY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N)O)C2=NC3=C(O2)C=CN=C3
• Molecular Formula: C12H9N3O2
• Molecular Weight: 227.22 g/mol

Description

“5-Amino-2-([1,3]oxazolo[4,5-c]pyridin-2-yl)phenol” is a compound that contains an oxazole ring. Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities. It is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between.

Synthesis Analysis

The synthesis of oxazole derivatives has been a field of interest for a long time due to their increasing importance in medicinal chemistry. The substitution pattern in oxazole derivatives plays a pivotal role in delineating the biological activities.

Molecular Structure Analysis

The molecular structure of “5-Amino-2-([1,3]oxazolo[4,5-c]pyridin-2-yl)phenol” is characterized by the presence of an oxazole ring, which is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between.

Chemical Reactions Analysis

Oxazole derivatives have been used as intermediates for the synthesis of new chemical entities in medicinal chemistry. The reaction of amino acid esters with 7-phenyl [1,3]oxazolo [5,4- b ]pyridin-2 (1 H )-one led to the derivatives of 3- (2-oxo-4-phenyl-1,2-dihydropyridin-3-yl)imidazolidine-2,4-diones and ethyl 2- [3- (2-oxo-4-phenyl-1,2-dihydropyridin-3-yl)ureido]acetates, as well as several of their structural analogs.

Scientific Research Applications

Anti-Fibrosis Activity

• Research Findings :
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Antimicrobial Properties

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Mechanism of Action

Target of Action

Oxazole derivatives, which this compound is a part of, have been known to interact with a wide spectrum of biological targets .

Mode of Action

It is known that the interaction of oxazole derivatives with their targets often results in a variety of biological responses .

Biochemical Pathways

Oxazole derivatives have been associated with a wide range of biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Oxazole derivatives have been associated with a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .